Cas no 5709-89-7 (1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 5709-89-7
• MF: C₁₁H₈FN₃O₄
• MW: 265.197325706482
• CID: 1603703
• PubChem ID: 840105
• Update Time: 2025-04-21

1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-[(4-fluorophenyl)methyl]-3-nitro-
• 2-[(4-fluorophenyl)methyl]-5-nitropyrazole-3-carboxylic acid
• AKOS001043231
• AC1LHM1F
• STK709475
• 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylicacid
• AK-968/37166206
• 5709-89-7
• Z56869011
• DTXSID00357006

• Inchi： 1S/C11H8FN3O4/c12-8-3-1-7(2-4-8)6-14-9(11(16)17)5-10(13-14)15(18)19/h1-5H,6H2,(H,16,17)
• InChI Key： NQQGRAOZVFMPRY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 265.04994
• Monoisotopic Mass: 265.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 501.6°C at 760 mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.649
• PSA: 98.26